Cas no 114983-15-2 (Ethyl 2-Hydroxypyrido2,3-bpyrazine-3-carboxylate)

• Product Name: Ethyl 2-Hydroxypyrido2,3-bpyrazine-3-carboxylate
• CAS No: 114983-15-2
• MF: C₁₀H₉N₃O₃
• MW: 219.196761846542
• CID: 5073136
• Update Time: 2025-06-09

Ethyl 2-Hydroxypyrido2,3-bpyrazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-hydroxypyrido[2,3-b]pyrazine-3-carboxylate
• ethyl 2-oxo-1H-pyrido[2,3-b]pyrazine-3-carboxylate
• Ethyl 2-Hydroxypyrido2,3-bpyrazine-3-carboxylate

• Inchi： 1S/C10H9N3O3/c1-2-16-10(15)7-9(14)12-6-4-3-5-11-8(6)13-7/h3-5H,2H2,1H3,(H,12,14)
• InChI Key： YZPQGLJAZJDSBA-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(NC2C=CC=NC=2N=1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 340
• XLogP3: 0.6
• Topological Polar Surface Area: 80.6

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 385.3±37.0 °C at 760 mmHg
• Flash Point: 186.8±26.5 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Ethyl 2-Hydroxypyrido2,3-bpyrazine-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrazines Pyridopyrazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrazines

Additional information on Ethyl 2-Hydroxypyrido2,3-bpyrazine-3-carboxylate

Comprehensive Overview of Ethyl 2-Hydroxypyrido[2,3-b]pyrazine-3-carboxylate (CAS No. 114983-15-2)

Ethyl 2-Hydroxypyrido[2,3-b]pyrazine-3-carboxylate (CAS No. 114983-15-2) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of pyridopyrazine derivatives, which are known for their diverse biological activities. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The molecular structure of Ethyl 2-Hydroxypyrido[2,3-b]pyrazine-3-carboxylate features a fused pyridine-pyrazine ring system, which contributes to its stability and reactivity. This structural motif is commonly found in compounds with bioactive properties, making it a valuable scaffold for medicinal chemistry. Recent studies have highlighted its role in modulating enzymatic activity, which aligns with the growing interest in targeted therapies and precision medicine.

In the context of current trends, Ethyl 2-Hydroxypyrido[2,3-b]pyrazine-3-carboxylate is being investigated for its potential in addressing antibiotic resistance, a critical global health challenge. Its mechanism of action, which involves interference with bacterial cell signaling pathways, offers a promising avenue for developing next-generation antibiotics. This aligns with the surge in searches for novel antimicrobial compounds and alternative treatment options.

From a synthetic chemistry perspective, the compound's ethyl ester group and hydroxyl functionality provide versatile handles for further derivatization. This flexibility is particularly appealing to researchers working on structure-activity relationship (SAR) studies, a hot topic in drug design. The ability to fine-tune the molecule's properties makes it a candidate for optimizing drug efficacy and bioavailability.

Another area of interest is the compound's potential role in cancer research. Preliminary studies suggest that derivatives of Ethyl 2-Hydroxypyrido[2,3-b]pyrazine-3-carboxylate may exhibit anti-proliferative effects against certain cancer cell lines. This has sparked curiosity among scientists exploring small-molecule therapeutics for oncology, a field that dominates academic and industrial research funding.

The compound's physicochemical properties, including its solubility and stability profile, make it suitable for various formulation strategies. This aspect is crucial for researchers investigating drug delivery systems, another trending topic in pharmaceutical sciences. The balance between lipophilicity and water solubility in this molecule makes it an interesting case study for pharmacokinetic optimization.

In analytical chemistry, Ethyl 2-Hydroxypyrido[2,3-b]pyrazine-3-carboxylate presents interesting challenges and opportunities for method development. Its unique chromatographic behavior and spectroscopic signatures are subjects of ongoing research, particularly in the context of quality control for pharmaceutical intermediates. This connects with the increasing demand for analytical method validation in regulatory compliance.

The compound's relevance extends to green chemistry initiatives, where researchers are exploring more sustainable synthetic routes for its production. This aligns with the broader industry shift toward environmentally friendly synthesis and atom economy, topics that frequently appear in contemporary chemical literature and conference discussions.

From a commercial perspective, Ethyl 2-Hydroxypyrido[2,3-b]pyrazine-3-carboxylate serves as an important building block for more complex molecules. Its availability and purity specifications are critical factors for pharmaceutical companies engaged in contract research and custom synthesis, sectors that have seen substantial growth in recent years.

In conclusion, Ethyl 2-Hydroxypyrido[2,3-b]pyrazine-3-carboxylate (CAS No. 114983-15-2) represents a multifaceted compound with broad potential across multiple scientific disciplines. Its structural features, biological activities, and synthetic versatility position it as a valuable tool for addressing some of today's most pressing challenges in healthcare and materials science. As research continues to uncover new applications for this molecule, its importance in both academic and industrial settings is likely to grow significantly.